2-(3,4-dimethylphenoxy)-N-methylacetamide
Overview
Description
2-(3,4-dimethylphenoxy)-N-methylacetamide is a chemical compound that has been extensively researched for its potential applications in scientific research. This compound is commonly referred to as DMA, and it is a member of the acetamide family of compounds. DMA is a white crystalline solid that is soluble in water and other polar solvents. It has a molecular weight of 217.28 g/mol and a chemical formula of C12H17NO2.
Mechanism of Action
The mechanism of action of DMA is not fully understood, but it is believed to act as a nucleophile in organic reactions. DMA has a carbonyl group that can act as a Lewis base, which makes it a useful reagent in a wide range of organic reactions.
Biochemical and Physiological Effects:
DMA has not been extensively studied for its biochemical and physiological effects. However, it is believed to be relatively non-toxic and has not been associated with any significant adverse effects in laboratory animals.
Advantages and Limitations for Lab Experiments
DMA has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, which makes it a cost-effective reagent for organic synthesis. DMA is also stable under a wide range of conditions, which makes it a useful reagent for a variety of reactions. However, DMA has some limitations. It is not particularly reactive, which means that it may not be suitable for certain types of reactions. Additionally, DMA is not particularly soluble in non-polar solvents, which may limit its use in certain types of reactions.
Future Directions
There are several potential future directions for research involving DMA. One area of research could involve the development of new synthetic routes for DMA that are more efficient and environmentally friendly. Another area of research could involve the use of DMA as a reagent in the synthesis of novel pharmaceuticals and agrochemicals. Additionally, DMA could be used as a starting material for the synthesis of new materials with unique properties. Finally, DMA could be used as a tool in the study of organic reactions and mechanisms.
Scientific Research Applications
DMA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of DMA as a reagent in the synthesis of novel compounds. DMA can be used as a building block in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and materials.
properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-N-methylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-8-4-5-10(6-9(8)2)14-7-11(13)12-3/h4-6H,7H2,1-3H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZMXVXSZELICGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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